N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-9-oxofluorene-2-carboxamide
• InChI: InChI=1S/C21H15NO3/c1-25-19-9-5-4-8-18(19)22-21(24)13-10-11-15-14-6-2-3-7-16(14)20(23)17(15)12-13/h2-12H,1H3,(H,22,24)
• InChI Key: VZQMOOTZZPUIMO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3=O
• Molecular Formula: C21H15NO3
• Molecular Weight: 329.3 g/mol

Description

N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide, also known as MOF, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. MOF is a fluorescent compound that has been found to exhibit various biochemical and physiological effects, making it a valuable tool for research purposes.

Mechanism of Action

The exact mechanism of action of N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide is not fully understood. However, it is known that N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide interacts with proteins and other biomolecules in cells, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide can inhibit the growth of cancer cells by inducing cell death. N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide has also been found to have anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. In addition, N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide has been found to have antioxidant properties, which may be beneficial in protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide in lab experiments is its fluorescent properties, which make it a valuable tool for bioimaging. N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide is also relatively easy to synthesize and purify, making it accessible to researchers. However, one of the limitations of using N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide is its potential toxicity. While N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide has been found to be relatively non-toxic in vitro, its potential toxicity in vivo is not fully understood and requires further investigation.

Future Directions

There are several future directions for research on N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide. One area of research is the development of N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide-based drug delivery systems. Researchers are exploring the potential of using N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide as a carrier for drugs, which could improve drug efficacy and reduce side effects. Another area of research is the investigation of the potential toxicity of N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide in vivo. Further studies are needed to determine the safety of N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide for use in humans. Finally, researchers are exploring the potential of N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide for use in other applications, such as sensing and catalysis. Overall, N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide is a promising compound with potential applications in various fields, and further research is needed to fully understand its properties and potential.

Scientific Research Applications

N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide has been found to have various applications in scientific research. One of the most significant applications of N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide is in the field of bioimaging. N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide is a fluorescent compound that emits light in the visible range, making it a valuable tool for imaging biological samples. N-(2-methoxyphenyl)-9-oxo-9H-fluorene-2-carboxamide has also been found to have potential applications in the field of drug delivery. Its small size and ability to penetrate cell membranes make it an attractive candidate for delivering drugs to specific cells or tissues.